Cas no 54436-58-7 (Benzenemethanamine, N-4-pentenyl-)

• Product Name: Benzenemethanamine, N-4-pentenyl-
• CAS No: 54436-58-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 354605
• PubChem ID: 3839348
• Update Time: 2025-04-19

Benzenemethanamine, N-4-pentenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-4-pentenyl-
• N-benzylpent-4-en-1-amine
• 5-benzylamino-1-pentene
• DTXSID20397146
• LSIHVRMYKSMLRY-UHFFFAOYSA-N
• SCHEMBL3288068
• Benzyl-pent-4-enyl-amine
• AKOS013638054
• 54436-58-7

• MDL： MFCD01924416
• Inchi： 1S/C12H17N/c1-2-3-7-10-13-11-12-8-5-4-6-9-12/h2,4-6,8-9,13H,1,3,7,10-11H2
• InChI Key： LSIHVRMYKSMLRY-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CCCC=C

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03